Cas no 875664-27-0 (2-Bromo-4-fluoro-6-(trifluoromethyl)aniline)

• Product name: 2-Bromo-4-fluoro-6-(trifluoromethyl)aniline
• CAS No: 875664-27-0
• MF: C₇H₄BrF₄N
• MW: 258.010974884033
• MDL: MFCD04973756
• CID: 93104
• PubChem ID: 7018045

2-Bromo-4-fluoro-6-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoro-6-(trifluoromethyl)aniline
• 2-bromo-4-fluoro-6-(trifluoromethyl)benzenamine
• Benzenamine,2-bromo-4-fluoro-6-(trifluoromethyl)-
• 2-Bromo-4-fluoro-6-(trifluoromethyl)benzenamine (ACI)
• OTYCOVZULSPPPW-UHFFFAOYSA-N
• 875664-27-0
• AC-3715
• SCHEMBL2657733
• AKOS015890065
• DB-057009
• CS-W010165
• SY101294
• MFCD04973756
• DTXSID20426945
• FS-3958

• MDL： MFCD04973756
• Inchi： 1S/C7H4BrF4N/c8-5-2-3(9)1-4(6(5)13)7(10,11)12/h1-2H,13H2
• InChI Key： OTYCOVZULSPPPW-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C(N)=C(Br)C=1

Computed Properties

• Exact Mass: 256.94600
• Monoisotopic Mass: 256.946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Tautomer Count: nothing
• Topological Polar Surface Area: 26A^2
• Surface Charge: 0

Experimental Properties

• Color/Form: Grayish yellow liquid
• Density: 1.772
• Melting Point: No data available
• Boiling Point: 212.6±35.0 °C at 760 mmHg
• Flash Point: 82.3±25.9 °C
• Refractive Index: 1.503
• PSA: 26.02000
• LogP: 3.77040
• Solubility: Unable or difficult to mix

2-Bromo-4-fluoro-6-(trifluoromethyl)aniline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H331,H302,H312,H315,H319
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• HazardClass：6.1

2-Bromo-4-fluoro-6-(trifluoromethyl)aniline Customs Data

• HS CODE：2921420090
• Customs Data：

  China Customs Code:

  2921420090

  Overview:

  2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Bromo-4-fluoro-6-(trifluoromethyl)aniline

Professional Introduction to 2-Bromo-4-fluoro-6-(trifluoromethyl)aniline (CAS No. 875664-27-0)

2-Bromo-4-fluoro-6-(trifluoromethyl)aniline is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural features, plays a crucial role in the synthesis of various bioactive molecules and advanced materials. The presence of multiple halogen atoms, specifically bromo and fluoro substituents, along with a trifluoromethyl group, endows it with distinct chemical properties that make it invaluable in modern research.

The chemical formula of 2-Bromo-4-fluoro-6-(trifluoromethyl)aniline can be represented as C₈H₃BrF₄N₂. This molecular structure not only highlights its complexity but also underscores its potential utility in the development of novel compounds. The compound's aniline core provides a versatile platform for further functionalization, enabling researchers to design molecules with tailored properties for specific applications.

In recent years, the demand for halogenated aromatic compounds has surged due to their broad spectrum of biological activities and industrial applications. Among these, 2-Bromo-4-fluoro-6-(trifluoromethyl)aniline stands out due to its ability to serve as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural motifs are frequently employed in medicinal chemistry to develop inhibitors, agonists, and other therapeutic agents.

One of the most compelling aspects of 2-Bromo-4-fluoro-6-(trifluoromethyl)aniline is its role in the development of small-molecule drugs. The combination of bromine and fluoro substituents enhances the compound's reactivity, making it an excellent precursor for further chemical transformations. These transformations can lead to the creation of highly potent and selective drug candidates that target various diseases.

The trifluoromethyl group is particularly noteworthy, as it is known to improve the metabolic stability and binding affinity of drug molecules. This feature has been extensively exploited in the design of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Researchers have leveraged the reactivity of 2-Bromo-4-fluoro-6-(trifluoromethyl)aniline to develop novel inhibitors that exhibit superior pharmacological profiles compared to existing therapies.

Recent studies have also highlighted the compound's significance in materials science. The unique electronic properties imparted by the halogen substituents make 2-Bromo-4-fluoro-6-(trifluoromethyl)aniline an attractive building block for organic semiconductors and liquid crystals. These materials are essential components in advanced display technologies, photovoltaic devices, and sensors. The ability to fine-tune their properties through strategic functionalization has opened up new avenues for innovation in nanotechnology.

The synthesis of 2-Bromo-4-fluoro-6-(trifluoromethyl)aniline involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are commonly employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also showcase the ingenuity of modern synthetic chemistry.

In conclusion, 2-Bromo-4-fluoro-6-(trifluoromethyl)aniline (CAS No. 875664-27-0) is a multifaceted compound with far-reaching implications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a cornerstone in the development of innovative drugs and advanced materials. As research continues to uncover new applications for this compound, its importance is set to grow even further.